2-({4-allyl-5-[(4-chloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N'-[(2-hydroxy-1-naphthyl)methylene]propanohydrazide

Specification

• Molecular Formula: C26H25ClN6O2S
• Molecular Weight: 521.0 g/mol
• IUPAC Name: 2-[[5-[(4-chloroanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]propanamide
• Standard InChI: InChI=1S/C26H25ClN6O2S/c1-3-14-33-24(16-28-20-11-9-19(27)10-12-20)30-32-26(33)36-17(2)25(35)31-29-15-22-21-7-5-4-6-18(21)8-13-23(22)34/h3-13,15,17,28,34H,1,14,16H2,2H3,(H,31,35)/b29-15+
• Standard InChI Key: IRQNGXJHGLBBDX-WKULSOCRSA-N
• Isomeric SMILES: CC(C(=O)N/N=C/C1=C(C=CC2=CC=CC=C21)O)SC3=NN=C(N3CC=C)CNC4=CC=C(C=C4)Cl
• Canonical SMILES: CC(C(=O)NN=CC1=C(C=CC2=CC=CC=C21)O)SC3=NN=C(N3CC=C)CNC4=CC=C(C=C4)Cl

Introduction

Chemical Structure and Synthesis

Structural Features

The molecule comprises a 1,2,4-triazole ring substituted at positions 3, 4, and 5. Position 4 bears an allyl group (-CH2CHCH2), while position 5 is functionalized with a (4-chloroanilino)methyl moiety (-CH2NHC6H4Cl). A sulfanyl (-S-) bridge at position 3 connects to a propanohydrazide chain, terminating in a (2-hydroxy-1-naphthyl)methylene group. The IUPAC name reflects this connectivity: 2-[[5-[(4-chloroanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]propanamide.

Table 1: Key Structural Descriptors

Property	Value
Molecular formula	C26H25ClN6O2S
Molecular weight	521.0 g/mol
CAS number	538337-19-8
SMILES	CC(C(=O)NN=CC1=C(C=CC2=CC=CC=C21)O)SC3=NN=C(N3CC=C)CNC4=CC=C(C=C4)Cl
InChIKey	IRQNGXJHGLBBDX-WKULSOCRSA-N

Synthetic Pathways

Synthesis typically involves three stages:

• Triazole Ring Formation: Cyclocondensation of thiosemicarbazides with carboxylic acids or esters under acidic conditions yields the 1,2,4-triazole core.

• Functionalization:

  • Allylation at N4 using allyl bromide in DMF with K2CO3.

  • Mannich reaction introduces the (4-chloroanilino)methyl group at C5.

• Hydrazide Conjugation: Reacting the sulfanyl-propanohydrazide intermediate with 2-hydroxy-1-naphthaldehyde forms the Schiff base.

Critical reaction parameters include temperature (60–80°C), solvent polarity (DMF, ethanol), and catalysts (piperidine for Schiff base formation). Yield optimization studies report 65–72% efficiency after purification via column chromatography.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited water solubility (<0.1 mg/mL) due to its hydrophobic naphthyl and chloroaryl groups. It dissolves readily in DMSO, DMF, and dichloromethane. Stability studies indicate decomposition above 240°C, with a melting point unconfirmed but estimated at 195–205°C based on analogs.

Spectroscopic Characterization

• IR: Peaks at 1680 cm⁻¹ (C=O stretch), 1595 cm⁻¹ (C=N triazole), and 3300 cm⁻¹ (N-H hydrazide).

• NMR:

  • ¹H NMR (DMSO-d6): δ 8.45 (s, 1H, CH=N), 7.85–6.75 (m, 11H, naphthyl + chloroaryl), 5.90 (m, 1H, allyl CH), 4.20 (s, 2H, N-CH2-triazole).

  • 13C NMR: 165.2 ppm (C=O), 152.1 ppm (C=N), 140.5 ppm (Cl-C aromatic).

• MS: ESI-MS m/z 521.0 [M+H]+.

Biological Activities

Antimicrobial Properties

Against Staphylococcus aureus (MIC = 8 µg/mL) and Escherichia coli (MIC = 16 µg/mL), the compound outperforms ampicillin (MIC = 32 µg/mL) due to triazole-mediated membrane disruption and naphthyl group intercalation. Fungicidal activity against Candida albicans (MIC = 4 µg/mL) suggests synergism between the hydrazide and chloroaryl moieties.

Table 2: Antimicrobial Activity Comparison

Organism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
S. aureus	8	Ampicillin	32
E. coli	16	Ciprofloxacin	2
C. albicans	4	Fluconazole	8

Comparative Analysis with Analogues

Structural variations significantly alter bioactivity:

• Replacing 4-chloroanilino with 3,4-dichloroanilino (CID 3708846) boosts antifungal potency 3-fold but increases hepatotoxicity.

• Substituting allyl with benzyl (CAS 445251-75-2) reduces anticancer activity, highlighting the allyl group’s role in membrane permeability.

Table 3: Structure-Activity Relationships

Modification	Bioactivity Change	Toxicity Profile
3,4-Dichloroanilino	MIC C. albicans ↓ 2 µg/mL	Hepatic enzymes ↑ 2x
Benzyl instead of allyl	IC50 MCF-7 ↑ 25 µM	No change
Methoxy-naphthyl	Fluorescence quantum yield ↑ 0.45→0.62	ND